4-(4-fluorophenyl)-5-(1{H}-indol-3-yl)-4{H}-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-fluorophenyl)-3-(1H-indol-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H11FN4S/c17-10-5-7-11(8-6-10)21-15(19-20-16(21)22)13-9-18-14-4-2-1-3-12(13)14/h1-9,18H,(H,20,22)
• InChI Key: RMHFLCQJVFOYAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=NNC(=S)N3C4=CC=C(C=C4)F
• Molecular Formula: C16H11FN4S
• Molecular Weight: 310.4 g/mol

Description

“4-(4-fluorophenyl)-5-(1{H}-indol-3-yl)-4{H}-1,2,4-triazole-3-thiol” is a chemical compound with the CAS Number: 887206-19-1. It has a molecular weight of 310.35.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H11FN4S/c17-10-5-7-11(8-6-10)21-15(19-20-16(21)22)13-9-18-14-4-2-1-3-12(13)14/h1-9,18H,(H,20,22) and the InChI key is RMHFLCQJVFOYAA-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

As mentioned earlier, “4-(4-fluorophenyl)-5-(1{H}-indol-3-yl)-4{H}-1,2,4-triazole-3-thiol” is a solid compound with a molecular weight of 310.35. More specific physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Antimicrobial Activities

Research has shown that derivatives of 1,2,4-triazoles, including compounds similar in structure to "4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazole-3-thiol," have been synthesized and evaluated for their antimicrobial properties. One study focused on the synthesis of various 1,2,4-triazole derivatives and evaluated their antimicrobial activities against a range of microorganisms. These compounds demonstrated good to moderate activity, highlighting their potential as antimicrobial agents (Bayrak et al., 2009).

Physical-Chemical Properties

Another study aimed at synthesizing new derivatives of S-5-(3-fluorophenyl)-4-amino-1,2,4-triazole-3-thiol and exploring their physical and chemical properties. The research provided insights into the synthesis process and the structural characterization of the new compounds, contributing to the understanding of their potential applications in various fields (Bihdan & Parchenko, 2017).

Analgesic Potential

A study reported the microwave-assisted synthesis of benzylideneamino)triazole–thione derivatives of flurbiprofen, which is structurally related to the compound . The derivatives were evaluated for their in vivo analgesic activity, revealing several compounds with significant analgesic effects. This indicates the potential use of such derivatives in pain management (Zaheer et al., 2021).

Synthesis and Properties

Research has also been conducted to optimize the synthesis conditions and study the properties of derivatives containing 1,2,4-triazole-3-thiol, pyrrole, and indole fragments. The aim was to increase the likelihood of finding biologically active substances among these compounds, indicating their potential in drug development (Hotsulia, 2019).

Future Directions

Indole derivatives, including “4-(4-fluorophenyl)-5-(1{H}-indol-3-yl)-4{H}-1,2,4-triazole-3-thiol”, have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. This makes them a promising area for future research.